1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine

• IUPAC Name: (2,6-dimethoxyphenyl)-[4-(pyridin-3-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H23N3O3/c1-24-16-6-3-7-17(25-2)18(16)19(23)22-11-9-21(10-12-22)14-15-5-4-8-20-13-15/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: WMDJBFQJWGCXBG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)N2CCN(CC2)CC3=CN=CC=C3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine, also known as DMPP, is a chemical compound that has been widely studied for its potential applications in scientific research. DMPP belongs to the class of piperazine derivatives, which are known for their diverse biological activities.

Mechanism of Action

1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine acts as an agonist for certain neurotransmitter receptors, including the 5-HT3 receptor. The binding of 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine to these receptors leads to the activation of downstream signaling pathways, resulting in various physiological effects. 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which plays a role in the regulation of neurotransmitter levels.
Biochemical and Physiological Effects:
1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has been shown to have diverse biochemical and physiological effects. In the nervous system, 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has been shown to modulate the activity of certain neurotransmitter receptors, leading to effects such as nausea and vomiting. 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has also been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has several advantages for use in lab experiments. It is a stable compound that can be synthesized in high purity and yield. 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine is also relatively easy to use in experiments, as it can be dissolved in various solvents and is compatible with a wide range of experimental techniques. However, 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine also has some limitations, including its potential toxicity and the need for careful handling in lab experiments.

Future Directions

There are several future directions for research on 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine. One area of interest is the development of 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine-based drugs for the treatment of various diseases, including cancer and inflammation. Another area of interest is the study of the mechanism of action of 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine and its effects on various biological processes. Additionally, 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine could be used as a tool compound for the development of new drugs that target specific receptors or enzymes. Further research is needed to fully understand the potential applications of 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine in scientific research.

Scientific Research Applications

1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has been studied for its potential applications in various scientific research fields. One of the most promising applications of 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine is in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitter receptors such as the 5-HT3 receptor. 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has also been studied for its potential anti-inflammatory and anti-tumor properties. In addition, 1-(2,6-dimethoxybenzoyl)-4-(3-pyridinylmethyl)piperazine has been used as a tool compound to study the mechanism of action of various biological processes.